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Compound of Interest

Compound Name: Gluconic acid, sodium salt

Cat. No.: B16102868

Get Quote

In the fast-paced environment of scientific research and drug development, ensuring the safety

of laboratory personnel is paramount. This guide provides essential, immediate, and actionable

information for the safe handling of Gluconic acid, sodium salt (also known as sodium

gluconate), a widely used chelating agent. Adherence to these procedures will help minimize

risks and ensure a secure working environment.

Personal Protective Equipment (PPE)
When handling Gluconic acid, sodium salt, particularly in its powdered form, the use of

appropriate Personal Protective Equipment (PPE) is the first line of defense against potential

exposure. While generally not classified as a hazardous substance, direct contact or inhalation

of dust can cause mild irritation.[1][2][3][4][5]

Recommended PPE for Handling Gluconic Acid, Sodium Salt:
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or safety goggles.[6][7]

[8]

To prevent eye irritation from

dust particles.[1][3][5]

Hand Protection
Nitrile, PVC, or neoprene

rubber gloves.[6][9]

To prevent skin contact and

potential mild irritation.[1][5]

[10]

Respiratory Protection
NIOSH/MSHA-approved N95

or P1 dust mask.[6][11][12]

Required when handling the

powder and if dust generation

is likely, to prevent respiratory

tract irritation.[1][3][12]

Body Protection Standard laboratory coat.
To protect clothing and skin

from accidental spills.

Exposure Control and Monitoring
Currently, there are no specific federal occupational exposure limits for Gluconic acid, sodium
salt established by OSHA. However, some jurisdictions and organizations have set limits for

nuisance dust. It is crucial to maintain a clean workspace and minimize dust generation.

Occupational Exposure Limits for Nuisance Dust:

Jurisdiction/Organization
Exposure Limit (Time-Weighted Average -
8 hours)

United Kingdom 4 mg/m³ (respirable dust)[5]

USA (General Recommendation) 5 mg/m³ (respirable dust)[5]

USA (General Recommendation) 15 mg/m³ (total inhalable dust)[5]

Standard Operating Procedure: Handling Gluconic
Acid, Sodium Salt
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This step-by-step guide outlines the standard procedure for the safe handling of Gluconic
acid, sodium salt in a laboratory setting.

Preparation and Engineering Controls
Ventilation: Always handle the powdered form of Gluconic acid, sodium salt in a well-

ventilated area.[13][14] The use of a chemical fume hood or an area with local exhaust

ventilation is recommended, especially when weighing or transferring the powder, to

minimize dust formation.[1][11]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[14]

Gather Materials: Before starting, assemble all necessary equipment, including PPE,

spatulas, weigh boats, and containers for the final solution.

Handling and Use
Don PPE: Put on all required personal protective equipment as specified in the table above.

Weighing: Carefully weigh the desired amount of Gluconic acid, sodium salt. Avoid

creating dust clouds. If dust is generated, ensure respiratory protection is worn.

Dissolving: When preparing solutions, slowly add the solid to the solvent (typically water)

while stirring to prevent clumping and splashing. Gluconic acid, sodium salt is highly

soluble in water.[3]

Avoid Incompatibilities: Keep away from strong oxidizing agents, as they are incompatible

materials.[1][3][6][13]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[13] Wash hands thoroughly

with soap and water after handling the chemical, even if gloves were worn.[6][9][13]

Accidental Release and Spills
In the event of a spill, follow these procedures to ensure a safe and effective cleanup:
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Evacuate: If a large amount of dust is generated, evacuate non-essential personnel from the

immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For dry spills, prevent further dispersal of dust.

Cleanup:

Dry Spill: Carefully sweep or vacuum the spilled solid material.[1][11] Avoid using methods

that generate dust, such as dry sweeping with a coarse broom. If appropriate, moisten the

powder slightly with water to prevent it from becoming airborne.[8] Place the collected

material into a suitable, labeled container for disposal.[1][11]

Solution Spill: Absorb the liquid with an inert material (e.g., sand, vermiculite) and place it

in a sealed container for disposal.

Decontamination: After the bulk of the material has been removed, clean the spill area with

water.[1]

Disposal Plan
Waste Characterization: While Gluconic acid, sodium salt is not typically classified as

hazardous waste, all chemical waste must be disposed of according to institutional and local

regulations.

Containerization: Collect waste material in a clearly labeled, sealed container.

Disposal Route: Dispose of the waste through your institution's chemical waste program. Do

not pour solutions down the drain unless specifically permitted by local regulations and

institutional guidelines.[15]

Visual Workflow for Safe Handling
The following diagram illustrates the logical steps for the safe handling of Gluconic acid,
sodium salt, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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